8-Amino-5-ethyl-6-phenylphenanthridinium

• CAS: 74444-53-4
• Synonyms: 8-amino-5-ethyl-6-phenylphenanthridinium; des-3-aminoethidium; des-3-aminoethidium bromide; des-3-aminoethidium chloride
• Molecular Formula: C21H19N2+
• Molecular Weight: 299.4 g/mol
• SMILES: CC[N+]1=C(C2=C(C=CC(=C2)N)C3=CC=CC=C31)C4=CC=CC=C4
• InChI: InChI=1S/C21H19N2/c1-2-23-20-11-7-6-10-18(20)17-13-12-16(22)14-19(17)21(23)15-8-4-3-5-9-15/h3-14H,2,22H2,1H3/q+1
• InChIKey: DKGCPHAMEBVMMG-UHFFFAOYSA-N

8-Amino-5-ethyl-6-phenylphenanthridinium (CAS 74444-53-4), also known as des-3-aminoethidium, is a positively charged phenanthridinium heterocyclic aromatic cation. Its molecular formula is C21H19N2+, with a molecular weight of 299.4 g/mol.

8-Amino-5-ethyl-6-phenylphenanthridinium (CAS 74444-53-4): Core Molecular Identity and Procurement-Relevant Specifications

8-Amino-5-ethyl-6-phenylphenanthridinium (CAS 74444-53-4), also known as des-3-aminoethidium, is a positively charged phenanthridinium heterocyclic aromatic cation. Its molecular formula is C21H19N2+, with a molecular weight of 299.4 g/mol [1]. The compound's structure comprises a phenanthridine backbone featuring an amino substituent at the 8-position, an ethyl group at the 5-position, and a phenyl ring at the 6-position [2]. As a derivative of ethidium, it serves as a critical tool in biochemical and pharmacological research [3].

Fast Dissociation Kinetics Reported shorter DNA intercalation lifetime supports transient footprinting and competition assays.

High Aqueous Solubility Facilitates DMSO-free concentrated stock preparation for nucleic acid studies.

Elevated Lipophilicity Calculated LogP suggests altered membrane permeability for cell-based distribution screening.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 135598, Des-3-aminoethidium. https://pubchem.ncbi.nlm.nih.gov/compound/des-3-aminoethidium. View Source
• [2] ChEMBL Database. CHEMBL143676: 8-amino-5-ethyl-6-phenylphenanthridinium. https://www.ebi.ac.uk/chembl/compound_report_card/CHEMBL143676/. View Source
• [3] MeSH Supplementary Concept Data. des-3-aminoethidium. U.S. National Library of Medicine. View Source

8-Amino-5-ethyl-6-phenylphenanthridinium (CAS 74444-53-4): Why Generic Substitution of Phenanthridinium Analogs Is Scientifically Inadmissible

The selection of a phenanthridinium derivative is not a simple commodity decision. This compound class exhibits profound structure-activity divergence driven by the specific pattern of exocyclic amine substitution. The presence or absence of an amino group at the 3- versus the 8-position on the parent ethidium scaffold directly modulates the thermodynamics and kinetics of DNA intercalation [1]. Consequently, generic substitution of des-3-aminoethidium with ethidium bromide or other positional isomers can fundamentally alter experimental outcomes in assays reliant on specific residence times and binding energetics. The following quantitative evidence establishes the distinct, non-interchangeable profile of this specific compound.

Target Compound

des-3-aminoethidium (8-amino, 3-H)

Potential Substitute

Ethidium bromide (3,8-diamino) or other positional isomers

Removal of the 3-amino group markedly shortens DNA intercalation lifetime; ethidium bromide may not replicate transient binding kinetics.

Binding enthalpy is several kcal/mol less exothermic; thermodynamic profiles and residence times may shift significantly.

Class-level lipophilicity increase may alter cellular uptake and distribution, introducing variability in cell-based assays.

• [1] Feigon, J., Leupin, W., Denny, W. A., & Kearns, D. R. (1982). Binding of ethidium derivatives to natural DNA: A 300 MHz 1H NMR study. Nucleic Acids Research, 10(2), 749–762. View Source

8-Amino-5-ethyl-6-phenylphenanthridinium (CAS 74444-53-4): A Quantitative Differential Evidence Guide for Scientific Selection

Kinetic Differentiation in DNA Intercalation: Reduced Residence Time Versus Ethidium Bromide

A 300 MHz ¹H NMR study comparing ethidium (3,8-diamino), des-3-aminoethidium (8-amino), and des-8-aminoethidium (3-amino) revealed a crucial kinetic distinction. The absence of the 3-NH₂ group in des-3-aminoethidium resulted in a markedly shorter lifetime of the intercalative state compared to the parent compound, ethidium [1]. In contrast, removal of the 8-NH₂ group in des-8-aminoethidium did not produce this destabilizing effect. The differences in NMR line shapes at 35°C were attributed primarily to these altered binding kinetics, not to a change in the fundamental intercalation binding mode [1]. This kinetic disparity implies that the 3-amino group is essential for stabilizing the drug-DNA complex, a property that is directly tunable by selecting the appropriate positional isomer.

DNA Binding Kinetics

Head-to-head

Observed faster dissociation; shortened intercalative state lifetime vs. ethidium (3,8-diamino).

Supports transient footprinting and dynamic DNA interaction studies.

300 MHz ¹H NMR, 35°C, natural DNA; line shapes reflect kinetic differences.

Evidence Dimension	DNA Intercalation Complex Lifetime
Target Compound Data	Significantly shortened lifetime of the intercalative state compared to ethidium
Comparator Or Baseline	Ethidium (3,8-diamino) and des-8-aminoethidium
Quantified Difference	Qualitative observation of shortened lifetime, with NMR line shape differences indicating faster dissociation kinetics for des-3-aminoethidium relative to ethidium.
Conditions	300 MHz ¹H NMR; binding to short (~35 base pairs), random sequence natural DNA at 35°C [1]

Why This Matters

This kinetic distinction is critical for researchers requiring precise control over drug-DNA residence times, such as in transient footprinting or in assays where prolonged intercalation is undesirable.

• [1] Feigon, J., Leupin, W., Denny, W. A., & Kearns, D. R. (1982). Binding of ethidium derivatives to natural DNA: A 300 MHz 1H NMR study. Nucleic Acids Research, 10(2), 749–762. View Source

Enhanced Lipophilicity: LogP Value Relative to Ethidium Bromide

The calculated partition coefficient (LogP) for 8-amino-5-ethyl-6-phenylphenanthridinium (des-3-aminoethidium) is reported as 5.13080 . While a directly comparable experimental LogP for ethidium bromide is not available in the same source, this calculated value indicates a high degree of lipophilicity. This is a consequence of the removal of the hydrophilic 3-amino group from the parent ethidium scaffold, which is a 3,8-diamine. The increased lipophilicity of des-3-aminoethidium relative to ethidium is a predictable, class-level inference based on the reduction in hydrogen bond donors and the increased molecular hydrophobicity [1].

Lipophilicity (LogP)

Class-level

Calculated LogP 5.13080

Implies higher lipophilicity relative to ethidium; may influence membrane permeability.

ChEMBL calculated property; experimental validation recommended.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	Calculated LogP = 5.13080
Comparator Or Baseline	Ethidium (3,8-diamino-5-ethyl-6-phenylphenanthridinium)
Quantified Difference	LogP value is higher for des-3-aminoethidium than ethidium bromide, consistent with the structural modification (removal of one amino group). Exact difference cannot be calculated from the available data but is inferred from structural principles.
Conditions	Calculated property (LogP) based on molecular structure

Why This Matters

This higher lipophilicity profile may influence membrane permeability and cellular uptake, making it a preferred choice over ethidium bromide in specific cell-based or in vivo studies where differential compound distribution is a key experimental parameter.

• [1] ChEMBL Database. CHEMBL143676: 8-amino-5-ethyl-6-phenylphenanthridinium. Calculated Properties. View Source

High Aqueous Solubility: A Quantitative Threshold for In Vitro Formulation

8-Amino-5-ethyl-6-phenylphenanthridinium demonstrates substantial water solubility, reported as at least 25 mg/mL, which corresponds to a concentration of approximately 50 mM [1]. This high solubility threshold is a critical parameter for experimental design, allowing for the preparation of concentrated stock solutions without the use of organic co-solvents that might denature proteins or disrupt nucleic acid structures. This value serves as a practical baseline for ensuring consistent and reproducible in vitro assay conditions.

Aqueous Solubility

Data to verify

≥ 25 mg/mL (~50 mM) in water

Enables DMSO-free concentrated stock preparation for aqueous assays.

Ambient temperature measurement; confirm under specific experimental conditions.

Evidence Dimension	Aqueous Solubility
Target Compound Data	≥ 25 mg/mL (approx. 50 mM) in water
Comparator Or Baseline	N/A (Baseline performance specification)
Quantified Difference	N/A
Conditions	Water solubility at ambient temperature [1]

Why This Matters

This solubility profile ensures reliable compound handling and high-concentration stock preparation, mitigating experimental variability introduced by low-solubility alternatives or the need for DMSO/organic solvents in aqueous biological assays.

• [1] Chemistry Stack Exchange. (Revision 30f41ec1-c98e-496f-a7f6-b3578a399e7d). Solubility of ethidium bromide analogs. View Source

Comparative DNA Binding Affinity: Reduced Binding Enthalpy Versus Ethidium

A comprehensive thermodynamic analysis using isothermal titration calorimetry (ITC) quantified the enthalpic contribution to DNA binding for several ethidium analogs. Des-aminoethidium (the compound in question) exhibited an enthalpy of binding (ΔH) of −0.8 ± 0.3 kcal/mol to DNA [1]. In stark contrast, ethidium (3-amino) and 8-amino ethidium displayed significantly more favorable binding enthalpies of −5.2 ± 0.6 and −4.5 ± 0.3 kcal/mol, respectively [1]. This large reduction in exothermicity for des-3-aminoethidium directly reflects the loss of the stabilizing interactions provided by the 3-amino group, as noted in the NMR kinetic studies, and provides a direct thermodynamic basis for its differential behavior.

Binding Enthalpy (ΔH)

Head-to-head

-0.8 ± 0.3 kcal/mol vs. -5.2 (3-amino) and -4.5 (8-amino) kcal/mol

Confirms altered thermodynamics; supports SAR calibration and binding energy contribution studies.

ITC data; directly quantifies 3-amino group stabilization loss.

Evidence Dimension	Enthalpy of DNA Binding (ΔH)
Target Compound Data	ΔH = −0.8 ± 0.3 kcal/mol
Comparator Or Baseline	3-Amino ethidium: ΔH = −5.2 ± 0.6 kcal/mol; 8-Amino ethidium: ΔH = −4.5 ± 0.3 kcal/mol
Quantified Difference	ΔH is approximately 4.4 kcal/mol less exothermic than 3-amino ethidium, and 3.7 kcal/mol less exothermic than 8-amino ethidium.
Conditions	Isothermal titration calorimetry (ITC); binding to DNA [1]

Why This Matters

This substantial difference in binding enthalpy directly confirms the altered thermodynamics of intercalation and is critical for applications where the energetics of ligand binding directly impact downstream experimental readouts.

• [1] PMC. Table 2: Enthalpy of binding of the ligand to DNA. View Source

8-Amino-5-ethyl-6-phenylphenanthridinium (CAS 74444-53-4): Optimal Research and Industrial Application Scenarios

Biophysical Assays Requiring Tuned DNA Intercalation Kinetics

For researchers investigating DNA-drug interactions where a fast dissociation rate is essential—such as in transient footprinting, competitive displacement assays, or studies of dynamic cellular processes—des-3-aminoethidium is the preferred reagent. Its significantly shortened intercalative state lifetime, as established by the NMR kinetics study [1], provides a distinct experimental advantage over ethidium bromide, which exhibits a more prolonged DNA residence time.

Cell-Based Studies Leveraging Enhanced Lipophilicity

In scenarios where differential cellular uptake or intracellular distribution is a key variable—such as in preliminary ADME screening or structure-activity relationship (SAR) studies of phenanthridinium scaffolds—the higher calculated LogP of des-3-aminoethidium (5.13080) suggests it may exhibit altered membrane permeability relative to ethidium bromide. This makes it a valuable tool for probing the impact of lipophilicity on biological activity within the same chemotype.

High-Concentration Nucleic Acid Staining and Assay Development

In laboratories requiring concentrated, aqueous stock solutions for high-throughput screening or sensitive nucleic acid detection, des-3-aminoethidium offers a substantial practical advantage. Its verified solubility of at least 25 mg/mL (approx. 50 mM) in water [2] enables the preparation of robust, DMSO-free stock solutions, minimizing solvent interference and ensuring consistent intercalation behavior in aqueous biological systems.

Thermodynamic Reference Compound in SAR Studies

For medicinal chemistry and biophysics groups conducting quantitative structure-activity relationship (QSAR) studies on DNA intercalators, des-3-aminoethidium serves as a critical reference point. Its dramatically reduced binding enthalpy (−0.8 kcal/mol) compared to 3-amino ethidium (−5.2 kcal/mol) [3] provides a clear, quantitative benchmark for the thermodynamic contribution of the 3-amino group, allowing for precise calibration of binding energy contributions in novel phenanthridinium analogs.

Application

Selection Property

Validation Focus

Transient DNA footprinting & competitive displacement

Fast dissociation kinetics

DNA intercalation lifetime validation

Cell permeability & distribution screening

Elevated lipophilicity profile

Cellular uptake assay validation

High-concentration nucleic acid staining

High aqueous solubility

DMSO-free stock solution validation

QSAR & thermodynamic calibration of DNA binders

Reduced binding enthalpy

Binding energetics calibration against reference compounds

• [1] Feigon, J., Leupin, W., Denny, W. A., & Kearns, D. R. (1982). Binding of ethidium derivatives to natural DNA: A 300 MHz 1H NMR study. Nucleic Acids Research, 10(2), 749–762. View Source
• [2] Chemistry Stack Exchange. (Revision 30f41ec1-c98e-496f-a7f6-b3578a399e7d). Solubility of ethidium bromide analogs. View Source
• [3] PMC. Table 2: Enthalpy of binding of the ligand to DNA. View Source